Cas no 676501-85-2 (5-Cyanothiophene-2-boronic acid pinacol ester)

• Product Name: 5-Cyanothiophene-2-boronic acid pinacol ester
• CAS No: 676501-85-2
• MF: C₁₁H₁₄BNO₂S
• MW: 235.11036157608
• MDL: MFCD09952061
• CID: 1028123
• PubChem ID: 45790727
• Update Time: 2025-04-20

5-Cyanothiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
• 2-Thiophenecarbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-Cyanothiophene-2-boronic acid pinacol ester

• MDL： MFCD09952061
• Inchi： 1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)9-6-5-8(7-13)16-9/h5-6H,1-4H3
• InChI Key： LKRPJAKTFWEYGA-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 253.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.14
• Melting Point: 79-82 °C
• Boiling Point: 346℃
• Flash Point: 163℃
• PSA: 101.72000
• LogP: 0.87338

5-Cyanothiophene-2-boronic acid pinacol ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C